Germanicol acetate
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Overview
Description
Germanicol acetate is a natural compound with the molecular formula C32H52O2 . It can be extracted from Euphorbia heterophylla L. and has phytotoxic activity . It is also isolated from the latex of Euphorbia umbellata (Pax) Bruyns .
Synthesis Analysis
The synthesis of Germanicol is a complex process. The diene starting material can be made easily from farnesyl acetate, using a Corey-Zhang oxidation . A key step in the synthesis is a biomimetic cationic cyclisation, promoted by a Lewis acid . This leads to the formation of the pseudo A, B, and C rings .Molecular Structure Analysis
This compound has a molecular weight of 468.75 . It is a pentacyclic triterpenoid and has 8 defined stereocentres .Chemical Reactions Analysis
The synthesis of Germanicol involves several chemical reactions, including a Corey-Zhang oxidation and a Brook rearrangement . A key step is a biomimetic cationic cyclisation, promoted by a Lewis acid .Physical And Chemical Properties Analysis
This compound has a molecular weight of 468.75 and a monoisotopic mass of 468.396729 Da . It has a complex structure with multiple rings and functional groups .Scientific Research Applications
Anticancer Properties : Germanicol exhibited selective antiproliferative activity against human colon cancer cells (HCT-116 and HT29), inducing apoptosis and inhibiting cell migration. It was found to be less cytotoxic to normal colon cells, suggesting potential as a targeted cancer therapy (Hu et al., 2016).
Natural Product Chemistry : Germanicol acetate is a major constituent of certain plant latices, such as those from Euphorbia species. Studies have focused on its biosynthesis, suggesting a dual mechanism of latex triterpene synthesis (Groeneveld, 1976).
Entomological Research : While not directly related to this compound, research on other acetates like eugenol acetate has been conducted to explore their efficacy as insect repellants or insecticides, particularly against pests like German cockroaches (Neupane et al., 2020).
Phytochemical Studies : Investigations into the phytochemical properties of various plants have identified this compound as a constituent, contributing to the understanding of plant chemistry and potential therapeutic applications (Luz et al., 2016).
Synthetic Approaches : Research has also been conducted on synthetic methods for producing germanicol and other pentacyclic triterpenes, which could be important for pharmaceutical applications (Surendra & Corey, 2008).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
[(3S,4aR,6aS,6aR,6bR,8aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,6a,7,8,9,10,13,14,14a-tetradecahydropicen-3-yl] acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H52O2/c1-21(33)34-26-13-14-30(7)24(28(26,4)5)12-15-32(9)25(30)11-10-22-23-20-27(2,3)16-17-29(23,6)18-19-31(22,32)8/h20,22,24-26H,10-19H2,1-9H3/t22-,24+,25-,26+,29-,30+,31-,32-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKMDSFSBFAGDCK-SPFANWNTSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CCC2(C3CCC4C5=CC(CCC5(CCC4(C3(CCC2C1(C)C)C)C)C)(C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@@H]4C5=CC(CC[C@@]5(CC[C@]4([C@@]3(CC[C@H]2C1(C)C)C)C)C)(C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H52O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10483-91-7 |
Source
|
Record name | Germanicol acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10483-91-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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